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Compound of Interest

Compound Name: 24:0 Lyso PC-13C6

Cat. No.: B12416579 Get Quote

For researchers, scientists, and drug development professionals utilizing 24:0 Lyso PC-13C6,

proper disposal is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information for the safe handling and disposal of this isotopically

labeled lysophospholipid.

Chemical and Physical Properties
A summary of the key quantitative data for 24:0 Lyso PC-13C6 is presented below. This

information is essential for understanding the compound's characteristics and for the

development of safe handling protocols.

Property Value

Molecular Weight 613.80 g/mol

Formula C26¹³C6H66NO7P

CAS Number 2483735-01-7

Appearance White to off-white solid

Storage Temperature -20°C

Personal Protective Equipment (PPE)
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Before handling 24:0 Lyso PC-13C6, it is imperative to be outfitted with the appropriate

personal protective equipment to minimize exposure and ensure personal safety.

Hand Protection: Wear suitable protective gloves.

Eye Protection: Use chemical safety goggles or a face shield with safety glasses.[1]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.[1]

Respiratory Protection: In case of inadequate ventilation, use an approved supplied-air

respirator.[1]

Disposal Protocol
The disposal of 24:0 Lyso PC-13C6 must be conducted in a manner that ensures safety and

complies with all relevant regulations. The following step-by-step procedure should be followed:

Initial Containment: In the event of a spill, mechanically take up the material by sweeping or

shoveling and collect it in a suitable, labeled container for disposal.[1]

Waste Characterization: The waste is characterized as a non-recyclable chemical product. It

should be disposed of as an unused product.[1]

Professional Disposal: It is recommended to engage a licensed professional waste disposal

service to handle the disposal of this material.[1] Offer surplus and non-recyclable solutions

to a licensed disposal company.[1]

Regulatory Compliance: All disposal activities must adhere to local, state, and federal

environmental control regulations.[1]

Environmental Precaution: Avoid release of the chemical into the environment.[1] While the

product is not considered harmful to aquatic organisms, an environmental hazard cannot be

excluded in the event of unprofessional handling or disposal.[1]

Emergency Procedures
In the event of accidental exposure, the following first-aid measures should be taken

immediately:
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After Inhalation: Move the individual to fresh air and ventilate the area. If breathing is difficult,

seek medical attention.[1]

After Skin Contact: Wash the affected area with plenty of soap and water.[1]

After Eye Contact: Rinse the eyes cautiously with water for several minutes.[1]

After Ingestion: Rinse the mouth with water and seek medical advice.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 24:0 Lyso PC-13C6.
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Start: Have 24:0 Lyso PC-13C6 for Disposal

Is it a spill?

Contain Spill:
Mechanically collect in a

suitable, labeled container

Yes

Package Waste:
Ensure container is properly

sealed and labeled

No

Contact Licensed
Waste Disposal Company

Follow Local, State, and
Federal Regulations

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 24:0 Lyso PC-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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